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Compound of Interest

Compound Name: Diethyl phosphoramidate

Cat. No.: B092971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for

diethyl phosphoramidate (CAS No. 1068-21-9). The information is compiled and presented to

meet the needs of laboratory and drug development professionals, with a focus on quantitative

data, experimental protocols, and clear visual guidance for safe handling.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of diethyl
phosphoramidate.
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Property Value Reference

Molecular Formula C4H12NO3P [1][2]

Molecular Weight 153.12 g/mol [1][2]

Appearance

White to light yellow powder or

crystals.[3] Can also appear as

a colorless to pale yellow liquid

with a faint odor.[3]

[3]

Melting Point 51-53 °C [4][5]

Boiling Point 140 °C at 3 mmHg [4][5]

Solubility

Soluble in organic solvents like

dichloromethane and ether;

limited solubility in water.[3]

[3]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Hazard Identification and Classification
Diethyl phosphoramidate is classified as a hazardous substance. The following table outlines

its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation.[1][2]

Acute Toxicity (Oral, Dermal,

Inhalation)
Harmful

H302 + H312 + H332: Harmful

if swallowed, in contact with

skin or if inhaled.[7]
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Signal Word: Warning[6][8]

Toxicological Data
While specific LD50 values for diethyl phosphoramidate are not readily available in the

provided search results, it is known to exhibit moderate toxicity.[3] It is also described as a

chemical and biological toxin and an inhibitor of cholinesterase.[4][9]

Experimental Protocols for Hazard Assessment
The hazard classifications are determined by standardized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Below are summaries of the methodologies for key toxicological endpoints.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425)
These guidelines provide methods to assess the adverse effects of a substance after oral

administration of a single dose or multiple doses within 24 hours. The primary goal is to

determine the LD50 (the dose expected to cause death in 50% of test animals) and to classify

the substance according to the Globally Harmonised System (GHS).[1][6][10][11][12]

Test Principle: A test substance is administered to animals (typically rats) by gavage at

varying dose levels.[10] The animals are observed for a set period (e.g., 14 days) for signs of

toxicity and mortality.[6]

Methodologies:

Fixed Dose Procedure (OECD 420): Animals are dosed at one of four fixed dose levels (5,

50, 300, or 2000 mg/kg). The dose for the main study is selected based on a preliminary

sighting study to identify a dose that produces toxicity without mortality.[12]

Acute Toxic Class Method (OECD 423): This is a stepwise procedure using a small

number of animals per step. The outcome of each step (mortality or no mortality)

determines the next dose level.[11]

Up-and-Down Procedure (OECD 425): This method is also sequential, with the dose for

each subsequent animal being adjusted up or down depending on the outcome for the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b092971?utm_src=pdf-body
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://mbresearch.com/oecd-439-sit
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1728693.htm
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


previous animal. This method is particularly useful for estimating the LD50 with a

confidence interval.[1]

Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,

respiratory and circulatory systems, autonomic and central nervous systems, and behavior.

[6]

Skin Irritation (OECD Guideline 439 and 404)
These guidelines describe procedures to assess the potential of a substance to cause

reversible inflammatory changes to the skin.

In Vitro Method (OECD 439): This is the preferred method for animal welfare reasons. It

utilizes a reconstructed human epidermis (RhE) model that mimics the properties of human

skin.[4][7]

Test Principle: The test substance is applied topically to the RhE tissue. After a specific

exposure time, the cell viability is measured, typically using an MTT assay. A reduction in

cell viability below a certain threshold (e.g., ≤ 50%) indicates that the substance is an

irritant.[7]

In Vivo Method (OECD 404): This method is used when in vitro data is not sufficient.

Test Principle: The substance is applied to the shaved skin of an animal (typically a rabbit)

under a gauze patch for a set period (e.g., 4 hours). The skin is then observed for signs of

erythema (redness) and edema (swelling) at specific intervals.[5]

Eye Irritation (OECD Guideline 405)
This guideline is used to assess the potential of a substance to cause reversible or irreversible

damage to the eye.

Test Principle: A small amount of the test substance is instilled into the conjunctival sac of

one eye of an animal (typically a rabbit). The other eye serves as a control. The eyes are

then examined for a set period for signs of corneal opacity, iritis, and conjunctival redness

and chemosis (swelling).[8][13]
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Procedure: To minimize animal distress, a sequential testing strategy is recommended,

starting with a single animal. If severe damage is observed, no further testing is performed.

The use of analgesics and anesthetics is also encouraged.[8][13] In vitro alternatives are

increasingly being used to reduce animal testing.[14]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling diethyl phosphoramidate.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[8]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood. If

dust or aerosols are generated, use a NIOSH-approved respirator.[8][15]

Handling Procedures
Avoid contact with skin and eyes.[8]

Avoid formation of dust and aerosols.[8]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8]

Storage
Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[8]

Store in a combustible solids storage area.[6]

Emergency Procedures
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The following diagram outlines the logical workflow for responding to emergencies involving

diethyl phosphoramidate.

Diethyl Phosphoramidate Emergency Response Workflow

Exposure Event

Immediate Actions

Follow-up & Medical Attention

Spill or Release

Evacuate Area & Ensure Ventilation Remove Source of IgnitionContain Spill with Inert Material

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing Rinse Skin with Plenty of Water

Eye Contact

Rinse Eyes Cautiously with Water for Several Minutes

Ingestion

Rinse Mouth

Seek Immediate Medical AttentionDispose of Contaminated Material Properly

Click to download full resolution via product page

Caption: Workflow for emergency procedures in case of exposure to diethyl
phosphoramidate.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: May produce hazardous decomposition products including carbon oxides,

nitrogen oxides (NOx), and oxides of phosphorus.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b092971?utm_src=pdf-body
https://www.benchchem.com/product/b092971?utm_src=pdf-body-img
https://www.benchchem.com/product/b092971?utm_src=pdf-body
https://www.benchchem.com/product/b092971?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[8]

Disposal Considerations
Dispose of this material and its container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[8][15] Do not let the product enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl Phosphoramidate: A Technical Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092971#diethyl-phosphoramidate-safety-data-sheet-
sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b092971#diethyl-phosphoramidate-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b092971#diethyl-phosphoramidate-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b092971#diethyl-phosphoramidate-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b092971#diethyl-phosphoramidate-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

